Cas no 1706134-60-2 (1-[3-(4-chlorobenzenesulfonyl)pyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one)

• Product Name: 1-[3-(4-chlorobenzenesulfonyl)pyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one
• CAS No: 1706134-60-2
• MF: C₁₉H₂₀ClNO₅S
• MW: 409.883803367615
• CID: 5367141
• PubChem ID: 90587611
• Update Time: 2025-11-03

1-[3-(4-chlorobenzenesulfonyl)pyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(4-Chlorophenyl)sulfonyl]-1-pyrrolidinyl]-2-(2-methoxyphenoxy)ethanone
• AKOS024880108
• 1-[3-(4-chlorophenyl)sulfonylpyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethanone
• 1-[3-(4-chlorobenzenesulfonyl)pyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one
• 1706134-60-2
• F6435-8582
• 1-(3-((4-chlorophenyl)sulfonyl)pyrrolidin-1-yl)-2-(2-methoxyphenoxy)ethanone

• Inchi： 1S/C19H20ClNO5S/c1-25-17-4-2-3-5-18(17)26-13-19(22)21-11-10-16(12-21)27(23,24)15-8-6-14(20)7-9-15/h2-9,16H,10-13H2,1H3
• InChI Key： STZDUQLZMGMGEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1CN(C(COC2C=CC=CC=2OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 409.0750716g/mol
• Monoisotopic Mass: 409.0750716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-[3-(4-chlorobenzenesulfonyl)pyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one

Introduction to 1-[3-(4-chlorobenzenesulfonyl)pyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one (CAS No. 1706134-60-2)

1-[3-(4-chlorobenzenesulfonyl)pyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one (CAS No. 1706134-60-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a pyrrolidinyl moiety with a 4-chlorobenzenesulfonyl group and an o-methoxyphenoxyl substituent, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound is designed to interact with biological targets in a highly specific manner, which is a critical factor in the design of novel therapeutic agents. The presence of the 4-chlorobenzenesulfonyl group introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. On the other hand, the o-methoxyphenoxyl group contributes to hydrophilicity and can enhance solubility, making it easier to formulate into viable pharmaceutical products.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Studies suggest that the structural features of 1-[3-(4-chlorobenzenesulfonyl)pyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one may make it a valuable tool in the development of drugs targeting neurological disorders, inflammatory conditions, and other complex diseases.

In particular, the pyrrolidinyl core is known for its presence in many bioactive molecules, including several FDA-approved drugs. This motif is often associated with enhanced binding to biological receptors due to its ability to adopt multiple conformations and form hydrogen bonds effectively. The integration of the 4-chlorobenzenesulfonyl group further refines the pharmacophoric properties of the molecule, potentially enhancing its interaction with target enzymes or receptors.

The o-methoxyphenoxyl substituent adds another layer of complexity to the compound’s behavior. This group not only influences solubility but also participates in various non-covalent interactions, such as π-stacking and hydrophobic effects, which are crucial for drug-receptor binding. The combination of these features makes 1-[3-(4-chlorobenzenesulfonyl)pyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one a compelling candidate for further investigation.

Current research is focusing on synthesizing derivatives of this compound to optimize its pharmacological properties. By modifying specific functional groups or introducing additional moieties, scientists aim to enhance its efficacy, selectivity, and pharmacokinetic profile. The use of high-throughput screening techniques and structure-based drug design approaches is accelerating the discovery process.

One particularly exciting avenue of research involves exploring the potential of this compound as an inhibitor of enzymes involved in cancer metabolism. Preliminary studies have shown that molecules with similar structural motifs can disrupt key metabolic pathways in tumor cells, leading to their proliferation or apoptosis. The 4-chlorobenzenesulfonyl group is particularly interesting in this context, as it can mimic natural substrates or transition states recognized by these enzymes.

Additionally, the compound’s ability to cross the blood-brain barrier has been a subject of interest. Many neurological disorders are challenging to treat due to this barrier’s selective permeability. The balance between lipophilicity and polarizability provided by the combination of functional groups in 1-[3-(4-chlorobenzenesulfonyl)pyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one suggests that it may be capable of penetrating this barrier effectively.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as catalytic coupling reactions and transition-metal-mediated transformations, are being employed to achieve high yields and purity levels. These methods not only improve efficiency but also reduce environmental impact by minimizing waste generation.

In conclusion,1-[3-(4-chlorobenzenesulfonyl)pyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one (CAS No. 1706134-60-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine today.